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Compound of Interest

Compound Name: 2-Thiopheneethanol

Cat. No.: B144495

An In-depth Technical Guide to 2-Thiopheneethanol: Chemical Properties and Structure

Introduction

2-Thiopheneethanol, also known as 2-(2-Thienyl)ethanol, is a heterocyclic organic compound
with significant applications in the pharmaceutical and chemical industries.[1][2] It serves as a
crucial intermediate in the synthesis of several key active pharmaceutical ingredients (APIs),
most notably antithrombotic agents like clopidogrel and ticlopidine.[3][4][5] This guide provides
a comprehensive overview of its chemical properties, structural information, and detailed
experimental protocols for its synthesis and purification, intended for researchers, scientists,
and professionals in drug development.

Chemical Structure and Identification

2-Thiopheneethanol consists of a thiophene ring substituted at the 2-position with an ethanol
group. The aromaticity of the thiophene ring and the reactivity of the primary alcohol group are
central to its chemical behavior.
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Identifier Value

IUPAC Name 2-(Thiophen-2-yl)ethanol[6][7][8]

CAS Number 5402-55-1[6][7]

Molecular Formula CeHsOS[1][6][7]

SMILES String OCCclcccsl

inChi 1S/C6H80OS/c7-4-3-6-2-1-5-8-6/h1-2,5,7H,3-
4H2[6]

InChl Key VMJIOFTHFIMLIKL-UHFFFAQYSA-NI6]

Physicochemical Properties

The compound is typically a colorless to pale yellow liquid with a distinct odor.[1][3] Its physical
and chemical properties are summarized in the table below.

Property Value

Molecular Weight 128.19 g/mol [1][6]

Appearance Colorless to pale yellow liquid[1][3][9]

Boiling Point 108-109 °C at 13 mmHg[1][3]

Density 1.153 g/mL at 25 °C[1][3]

Refractive Index n20/D 1.551[1][3]

Flash Point 105 °C (221 °F) - closed cup[9]

N Slightly soluble in water; soluble in organic

Solubility ]
solvents like chloroform and ethyl acetate.[1][4]
Stable under ordinary conditions.[2]

Stability Incompatible with strong oxidizing agents, acid

chlorides, and acid anhydrides.[9]

Experimental Protocols
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Synthesis of 2-Thiopheneethanol

Several methods for the synthesis of 2-Thiopheneethanol have been documented, including
the Grignard reaction, butyllithium method, and Heck reaction.[10][11][12] A common and
efficient one-pot synthesis method utilizing sodium hydride is detailed below.[10][13]

Method: Sodium Hydride One-Pot Synthesis[10][13]

This process involves the metallation of thiophene using sodium hydride, followed by a reaction
with ethylene oxide.

Materials:

e Thiophene

o Toluene

e Sodium Hydride (50% dispersion)

o Ethylene Oxide (Oxyethane)

e 10% Hydrochloric Acid

» Saturated Sodium Bicarbonate Solution

e Saturated Sodium Chloride (Brine) Solution
Procedure:

o Charge a reaction vessel equipped with a mechanical stirrer with 100g of thiophene and
300mL of toluene.

e Under an inert atmosphere, add 68.5g of 50% sodium hydride in batches to the stirred
mixture.

 After the addition is complete, heat the reaction mixture to 40-50 °C and maintain this
temperature for 5 hours.

e Cool the mixture and pass 68g of ethylene oxide into the vessel.
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Allow the reaction to incubate for 12 hours at a controlled temperature.

Upon completion, carefully quench the reaction by adjusting the pH to 1-2 with 10% dilute
hydrochloric acid.

Separate the aqueous and organic layers.
Wash the organic layer with a saturated sodium bicarbonate solution to adjust the pH to 7-8.
Perform a final wash of the organic layer with a saturated saline solution.

Dry the organic layer and remove the solvent by evaporation under reduced pressure to yield
the crude 2-Thiopheneethanol. The reported yield for this method is approximately 93.1%.
[10]
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Synthesis workflow for 2-Thiopheneethanol.
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Purification

Crude 2-Thiopheneethanol may contain unreacted starting materials, byproducts, or
polymeric materials, often resulting in a dark coloration.[14] Vacuum distillation is a highly
effective method for purification.

Method: Vacuum Distillation[14]

Apparatus:

e Round-bottom flask with a magnetic stir bar
e Short-path distillation head

o Condenser and receiving flask

e Thermometer

e Heating mantle

e Vacuum pump with a cold trap

Procedure:

Assemble the distillation apparatus, ensuring all joints are properly sealed with vacuum
grease.

o Charge the crude 2-Thiopheneethanol into the round-bottom flask.
o Carefully apply vacuum to the system, reducing the pressure gradually.
e Once the target vacuum is reached (e.g., ~13 mmHg), begin gently heating the flask.

» Collect the fraction that distills at the expected boiling point under the applied pressure (e.g.,
108-111 °C at 13 mmHg).[3]

» Discard any initial low-boiling fractions and stop the distillation before higher-boiling
impurities distill over.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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